Cas no 1261958-76-2 (3-(3-Formylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Formylphenyl)-5-methoxybenzoic acid
• CAS No: 1261958-76-2
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD18319220
• CID: 2766079
• PubChem ID: 53225151
• Update Time: 2025-06-09

3-(3-Formylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Formyl-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID60688883
• 3-(3-Formylphenyl)-5-methoxybenzoic acid, 95%
• SCHEMBL2560257
• 3-(3-FORMYLPHENYL)-5-METHOXYBENZOIC ACID
• MFCD18319220
• 1261958-76-2
• 3-(3-Formylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319220
• Inchi： 1S/C15H12O4/c1-19-14-7-12(6-13(8-14)15(17)18)11-4-2-3-10(5-11)9-16/h2-9H,1H3,(H,17,18)
• InChI Key： NDACXMQOPUVCOO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 256.07355886Da
• Monoisotopic Mass: 256.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Formylphenyl)-5-methoxybenzoic acid

Introduction to 3-(3-Formylphenyl)-5-methoxybenzoic Acid (CAS No. 1261958-76-2)

3-(3-Formylphenyl)-5-methoxybenzoic acid, with the CAS number 1261958-76-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a formyl group and a methoxy substituent, which contribute to its potential applications in drug discovery and development.

The molecular formula of 3-(3-Formylphenyl)-5-methoxybenzoic acid is C₁₄H₁₂O₄, and its molecular weight is approximately 248.24 g/mol. The compound exhibits a white to off-white crystalline solid form and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an attractive candidate for various chemical reactions and biological assays.

In recent years, the study of 3-(3-Formylphenyl)-5-methoxybenzoic acid has been driven by its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 3-(3-Formylphenyl)-5-methoxybenzoic acid could be a valuable starting point for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 3-(3-Formylphenyl)-5-methoxybenzoic acid has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for further exploration in this area.

The formyl group in 3-(3-Formylphenyl)-5-methoxybenzoic acid provides a reactive site for chemical modifications, which can be leveraged to enhance its biological activity or improve its pharmacological properties. For instance, conjugation with other functional groups or biomolecules can increase its water solubility, bioavailability, or target specificity. This flexibility in chemical modification makes it an attractive scaffold for drug design and optimization.

In addition to its direct therapeutic applications, 3-(3-Formylphenyl)-5-methoxybenzoic acid has also been used as an intermediate in the synthesis of more complex molecules. Its reactivity and structural diversity allow chemists to build upon this scaffold to create a wide range of derivatives with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches, where large libraries of compounds are generated and screened for potential therapeutic effects.

The methoxy substituent in 3-(3-Formylphenyl)-5-methoxybenzoic acid plays a significant role in modulating its electronic properties and influencing its interactions with biological targets. The electron-donating nature of the methoxy group can enhance the compound's binding affinity to specific receptors or enzymes, thereby improving its efficacy as a therapeutic agent. This feature has been exploited in the design of selective inhibitors for various targets involved in disease pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 3-(3-Formylphenyl)-5-methoxybenzoic acid. Preliminary results have shown promising outcomes, with several derivatives demonstrating potent activity against targeted diseases without significant adverse effects. These findings underscore the potential of this compound as a valuable tool in drug discovery and development.

In conclusion, 3-(3-Formylphenyl)-5-methoxybenzoic acid (CAS No. 1261958-76-2) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its anti-inflammatory, antioxidant, and versatile chemical properties, make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.